Cas no 1235083-37-0 (N-(2-methoxyethyl)-2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylpropanamide)

• Product Name: N-(2-methoxyethyl)-2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylpropanamide
• CAS No: 1235083-37-0
• MF: C₁₇H₂₁N₃O₄
• MW: 331.366344213486
• CID: 6431747
• PubChem ID: 49705051
• Update Time: 2025-07-16

N-(2-methoxyethyl)-2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylpropanamide
• N-(2-methoxyethyl)-2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]propanamide
• VU0649688-1
• N-(2-methoxyethyl)-2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)propanamide
• F5652-2323
• 1235083-37-0
• N-(2-methoxyethyl)-2-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propanamide
• AKOS024516530

• Inchi： 1S/C17H21N3O4/c1-12(17(22)18-10-11-23-2)20-16(21)9-8-15(19-20)13-4-6-14(24-3)7-5-13/h4-9,12H,10-11H2,1-3H3,(H,18,22)
• InChI Key： ZKCQVPWPWPXOCM-UHFFFAOYSA-N
• SMILES： C(NCCOC)(=O)C(N1N=C(C2=CC=C(OC)C=C2)C=CC1=O)C

Computed Properties

• Exact Mass: 331.15320616g/mol
• Monoisotopic Mass: 331.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.2Ų

Additional information on N-(2-methoxyethyl)-2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylpropanamide

Comprehensive Overview of N-(2-methoxyethyl)-2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylpropanamide (CAS No. 1235083-37-0)

The compound N-(2-methoxyethyl)-2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylpropanamide (CAS No. 1235083-37-0) is a synthetic organic molecule with a unique structure that has garnered significant interest in pharmaceutical and biochemical research. Its intricate design, featuring a pyridazinone core and methoxyethyl side chain, positions it as a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy and precision medicine.

In recent years, the scientific community has shown heightened interest in small-molecule therapeutics, especially those with heterocyclic scaffolds like pyridazinones. The N-(2-methoxyethyl)-2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylpropanamide exemplifies this trend, as its structure allows for selective interactions with biological targets. This specificity is crucial in addressing challenges such as drug resistance, a hot topic in oncology and infectious disease research. The compound's methoxyphenyl moiety further enhances its binding affinity, making it a subject of study in computational chemistry and molecular docking simulations.

From a synthetic chemistry perspective, the preparation of CAS No. 1235083-37-0 involves multi-step organic reactions, including amide coupling and cyclization strategies. These methods are frequently searched in academic databases, reflecting the demand for efficient synthetic protocols. The compound's solubility in polar solvents like DMSO and its stability under physiological conditions are also key factors driving its experimental utility. Such properties are critical for in vitro assays and high-throughput screening, which dominate modern drug discovery pipelines.

The pharmacological potential of N-(2-methoxyethyl)-2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylpropanamide extends to inflammation and metabolic disorders, areas where enzyme inhibition is a primary therapeutic strategy. Its dihydropyridazinone core resembles known bioactive motifs, prompting investigations into its structure-activity relationships (SAR). These studies often leverage cheminformatics tools, another trending topic in life sciences. Additionally, the compound's logP and hydrogen bonding capacity suggest favorable ADME profiles, a frequent search query among medicinal chemists.

Beyond therapeutics, CAS No. 1235083-37-0 has applications in material science, particularly in designing fluorescent probes due to its conjugated system. This aligns with the growing interest in bioimaging agents for diagnostic purposes. The compound's electronic properties also make it relevant in organic electronics, a field experiencing rapid growth with the rise of flexible devices and wearable technologies.

Quality control and analytical characterization of N-(2-methoxyethyl)-2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylpropanamide typically employ HPLC, NMR, and mass spectrometry—techniques widely discussed in analytical chemistry forums. Batch-to-batch consistency is essential, especially when the compound is used as a reference standard or intermediate in larger syntheses. These aspects are frequently queried by quality assurance professionals and synthetic chemists alike.

In conclusion, CAS No. 1235083-37-0 represents a versatile chemical entity with cross-disciplinary relevance. Its structural features and functional groups cater to contemporary research needs, from drug design to functional materials. As scientific inquiries increasingly focus on molecular specificity and sustainable chemistry, compounds like this will continue to attract attention in both academic and industrial settings.